Cas no 1825349-25-4 (N-(1-Cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide)

• Product Name: N-(1-Cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide
• CAS No: 1825349-25-4
• MF: C₁₆H₁₇F₃N₂O
• MW: 310.314194440842
• CID: 5452239
• PubChem ID: 121521629
• Update Time: 2025-05-24

N-(1-Cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide Chemical and Physical Properties

Names and Identifiers

• EN300-26683972
• N-(1-CYANOCYCLOPROPYL)-2-{[4-(TRIFLUOROMETHYL)PHENYL]METHYL}BUTANAMIDE
• N-(1-Cyanocyclopropyl)-2-[[4-(trifluoromethyl)phenyl]methyl]butanamide
• AKOS030738225
• Z2033088538
• 1825349-25-4
• N-(1-Cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide

• Inchi： 1S/C16H17F3N2O/c1-2-12(14(22)21-15(10-20)7-8-15)9-11-3-5-13(6-4-11)16(17,18)19/h3-6,12H,2,7-9H2,1H3,(H,21,22)
• InChI Key： ZDCMVUWNNAGWFY-UHFFFAOYSA-N
• SMILES： C1(CC(CC)C(NC2(C#N)CC2)=O)=CC=C(C(F)(F)F)C=C1

Computed Properties

• Exact Mass: 310.12929766g/mol
• Monoisotopic Mass: 310.12929766g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 476.9±45.0 °C(Predicted)
• pka: 12.72±0.20(Predicted)

Additional information on N-(1-Cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide

Introduction to N-(1-Cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide (CAS No. 1825349-25-4)

N-(1-Cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide, identified by the Chemical Abstracts Service Number (CAS No. 1825349-25-4), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its unique structural motifs, which include a cyclopropyl ring, a cyano group, an ethyl substituent, and a trifluoromethyl group attached to a benzene ring. The presence of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for further investigation in drug discovery and development.

The structural framework of N-(1-cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide is meticulously designed to interact with biological targets in a highly specific manner. The cyclopropyl ring, a small three-membered carbon heterocycle, is known for its rigidity and ability to occupy narrow binding pockets in proteins. This structural feature enhances the compound's binding affinity and selectivity. Additionally, the cyano group (-CN) introduces a polar character, facilitating hydrogen bonding interactions with polar residues in biological targets. The ethyl substituent at the α-position contributes to steric hindrance, further refining the compound's interaction profile.

The trifluoromethyl (CF₃) group is another critical feature of this molecule. Its electron-withdrawing nature increases the lipophilicity of the compound, improving its membrane permeability and bioavailability. Moreover, trifluoromethyl groups are frequently found in bioactive molecules due to their ability to modulate metabolic stability and binding affinity. In recent years, there has been growing interest in incorporating trifluoromethyl groups into drug candidates due to their potential to enhance pharmacokinetic properties and reduce metabolic degradation.

N-(1-Cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide has been extensively studied for its potential therapeutic applications. Initial research has focused on its interaction with various biological targets, including enzymes and receptors involved in inflammatory pathways. The compound's unique structural features make it an attractive scaffold for developing novel inhibitors with high specificity and low toxicity. Preliminary in vitro studies have demonstrated promising results in terms of inhibitory activity against key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central players in inflammatory responses.

One of the most compelling aspects of this compound is its potential to address unmet medical needs by targeting diseases associated with aberrant inflammatory responses. Chronic inflammation is implicated in numerous pathological conditions, including cardiovascular diseases, arthritis, and certain types of cancer. By modulating inflammatory pathways, N-(1-cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide holds promise as a therapeutic agent capable of alleviating symptoms and slowing disease progression.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of this compound. Molecular docking studies have been conducted using high-resolution structures of target proteins to evaluate the binding mode and affinity of N-(1-cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide. These studies have revealed that the compound interacts with its target proteins through multiple non-covalent interactions, including hydrogen bonds, hydrophobic interactions, and van der Waals forces. This comprehensive understanding of the binding mechanism provides valuable insights for optimizing the compound's potency and selectivity.

The synthesis of N-(1-Cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide presents unique challenges due to its complex structural features. However, recent developments in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Multi-step synthetic routes have been developed that incorporate key transformations such as cyanation reactions, alkylation, and trifluoromethylation. These synthetic strategies not only provide access to high-purity material but also offer opportunities for structural diversification through modular approaches.

In addition to its therapeutic potential, N-(1-cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide has been explored for its role as an intermediate in the synthesis of more complex drug candidates. Its unique structural motifs make it a versatile building block that can be modified through various chemical transformations to generate novel analogs with enhanced biological activity or improved pharmacokinetic properties.

The pharmacokinetic profile of N-(1-cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide is another critical aspect that has been thoroughly investigated. In preclinical studies conducted using animal models, the compound has demonstrated favorable pharmacokinetic properties, including reasonable oral bioavailability and prolonged half-life. These findings suggest that N-(1-cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide may be suitable for once-daily dosing regimens in clinical settings.

The safety profile of this compound has also been evaluated through comprehensive toxicological studies. Preliminary results indicate that N-(1-cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide exhibits low toxicity at therapeutic doses and does not cause significant adverse effects at higher concentrations. These findings are encouraging and support further development efforts aimed at bringing this compound into clinical trials.

Future research on N-(1-cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide will focus on several key areas. First, additional preclinical studies will be conducted to further characterize its pharmacological effects and safety profile across various disease models. Second, efforts will be made to optimize synthetic routes for improved scalability and cost-effectiveness.

Furthermore, computational modeling techniques will be employed to gain deeper insights into the molecular interactions between N-(1-cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide and its biological targets. These studies will help identify key residues involved in binding and provide guidance for structure-based drug design strategies aimed at enhancing potency and selectivity.

In conclusion, N-(1-Cyanocyclopropyl)-α-ethyl-4-(trifluoromethyl)benzenepropanamide (CAS No. 1825349-25-4) represents a promising therapeutic agent with significant potential in addressing diseases associated with chronic inflammation. Its unique structural features make it an attractive candidate for further development through both medicinal chemistry optimization and preclinical evaluation.